Oxetane, 3-[[[6-(4-bromophenoxy)hexyl]oxy]methyl]-3-ethyl-

• IUPAC Name: 3-[6-(4-bromophenoxy)hexoxymethyl]-3-ethyloxetane
• InChI: InChI=1S/C18H27BrO3/c1-2-18(14-21-15-18)13-20-11-5-3-4-6-12-22-17-9-7-16(19)8-10-17/h7-10H,2-6,11-15H2,1H3
• InChI Key: KUSBZNVHBRCXIB-UHFFFAOYSA-N
• Canonical SMILES: CCC1(COC1)COCCCCCCOC2=CC=C(C=C2)Br
• Molecular Formula: C18H27BrO3
• DSSTOX Substance ID: DTXSID90729293
• Molecular Weight: 371.3 g/mol
• CAS RN: 860815-31-2

Description

“Oxetane, 3-[[[6-(4-bromophenoxy)hexyl]oxy]methyl]-3-ethyl-” is a specific compound within the class of oxetane-containing compounds (OCC). Oxetanes are high-energy oxygen-containing non-aromatic heterocycles. More than 600 different OCC are found in nature; they are produced by microorganisms, and also found in marine invertebrates and algae.

Synthesis Analysis

Oxetanes can be synthesized through various methods. One well-known method of preparation is the reaction of potassium hydroxide with 3-chloropropyl acetate at 150 °C. Another possible reaction to form an oxetane ring is the Paternò–Büchi reaction. The oxetane ring can also be formed through diol cyclization.

Molecular Structure Analysis

Oxetane, or 1,3-propylene oxide, is a heterocyclic organic compound with the molecular formula C3H6O, having a four-membered ring with three carbon atoms and one oxygen atom. The term “an oxetane” or “oxetanes” refer to any organic compound containing the oxetane ring.

Chemical Reactions Analysis

The (6-4) photoproduct is an adduct of two pyrimidines that occupy adjacent sites on the same DNA strand. It is the second major lesion induced in DNA by UV radiation.

Physical And Chemical Properties Analysis

Oxetanes are high-energy oxygen-containing non-aromatic heterocycles. They are of great interest as new potential pharmacophores with a significant spectrum of biological activities. Both natural and synthetic oxetanes are attracting the attention of pharmacologists, physicians, and chemists as important motives for discovering new drugs because of their interesting physicochemical properties.

Mechanism of Action

The biological activity of OCC that is produced by bacteria and Actinomycetes demonstrates antineoplastic, antiviral (arbovirus), and antifungal activity with confidence an angiogenesis stimulator, respiratory analeptic, and antiallergic activity dominate with confidence from 81 to 99%.

Future Directions

Oxetanes are currently attracting the attention of pharmacologists, physicians, and chemists as important motives for discovering new drugs because of their interesting physicochemical properties. Research into the chemical communication between bacteria and/or fungal endophytes may explain the limited presence of the oxetane ring in various classes of natural compounds.